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Compound Name: Isoindoline-5-carbonitrile

Cat. No.: B1319994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoindoline-5-carbonitrile is a heterocyclic organic compound featuring a bicyclic structure

composed of a benzene ring fused to a five-membered nitrogen-containing ring, with a nitrile

group substituted at the 5-position.[1] This molecule belongs to the broader class of

isoindolines, a structural motif present in various natural products and synthetic compounds

with diverse biological activities.[2] Derivatives of the isoindoline core are known to exhibit a

wide range of pharmacological properties, including acting as anticancer, antimicrobial, and

central nervous system (CNS) active agents. Given the therapeutic potential of the isoindoline

scaffold, a thorough understanding of the physicochemical properties of its derivatives, such as

Isoindoline-5-carbonitrile, is crucial for its potential application in drug discovery and

development.

This technical guide provides a comprehensive overview of the known and predicted

physicochemical properties of Isoindoline-5-carbonitrile, a plausible synthetic route, and a

discussion of its potential, yet currently undocumented, biological significance based on the

activities of related compounds.

Physicochemical Properties
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Direct experimental data for the physicochemical properties of Isoindoline-5-carbonitrile are

not readily available in the current body of scientific literature. Therefore, the following table

summarizes key identifiers and computationally predicted properties to guide researchers in its

handling, formulation, and potential biological assessment.

Property Value Source

Molecular Formula C₉H₈N₂

Molecular Weight 144.17 g/mol

CAS Number 263888-58-0

Predicted Melting Point 135-165 °C Computational Prediction

Predicted Boiling Point 350-380 °C Computational Prediction

Predicted pKa (basic) 4.5 - 5.5 Computational Prediction

Predicted logP 1.2 - 1.8 Computational Prediction

Predicted Aqueous Solubility 0.5 - 2.0 g/L Computational Prediction

Note on Predicted Data: The quantitative values for melting point, boiling point, pKa, logP, and

solubility are estimates derived from computational models. These predictions are valuable for

initial experimental design but should be confirmed through empirical testing.

A hydrochloride salt of this compound, Isoindoline-5-carbonitrile hydrochloride (CAS Number:

1159823-51-4), is also commercially available and may offer different solubility and handling

characteristics.

Experimental Protocols: A Plausible Synthetic Route
A detailed, experimentally validated protocol for the synthesis of Isoindoline-5-carbonitrile is

not explicitly described in the reviewed literature. However, based on established synthetic

methodologies for functionalized isoindolines and the introduction of nitrile groups to aromatic

rings, a plausible multi-step synthesis is proposed below. This theoretical protocol provides a

logical framework for its laboratory preparation.
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Step 1: Phthalimide Formation

Step 2: Amide Formation and Dehydration to Nitrile

Step 3: Reduction to Isoindoline

4-Carboxyphthalic anhydride

Phthalimide-4-carboxylic acid

Heat

Aqueous Ammonia

Phthalimide-4-carboxylic acid

Phthalimide-5-carbonitrile

1. SOCl₂
2. NH₃

3. Dehydration

Thionyl chloride Ammonia Dehydrating Agent (e.g., P₂O₅)

Phthalimide-5-carbonitrile

Isoindoline-5-carbonitrile

Reduction

Reducing Agent (e.g., Zn/HCl or catalytic hydrogenation)
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Caption: Potential biological activities of Isoindoline-5-carbonitrile.
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Conclusion
Isoindoline-5-carbonitrile is a sparsely characterized compound with potential for further

investigation in drug discovery and materials science. This guide has provided a summary of its

known identifiers and a set of predicted physicochemical properties to aid researchers. A

plausible, though theoretical, synthetic route has been outlined to facilitate its preparation.

While direct biological data is lacking, the known activities of the parent isoindoline scaffold

suggest that Isoindoline-5-carbonitrile warrants investigation for its potential anticancer, CNS,

and antimicrobial properties. Further experimental work is necessary to validate the predicted

properties, confirm the proposed synthetic pathway, and elucidate the specific biological

functions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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